Cas no 54234-79-6 (Benzene, [(R)-propylsulfinyl]-)

• Product Name: Benzene, [(R)-propylsulfinyl]-
• CAS No: 54234-79-6
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 355115
• PubChem ID: 11899676
• Update Time: 2025-04-19

Benzene, [(R)-propylsulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(R)-propylsulfinyl]-
• [(R)-propylsulfinyl]benzene
• (r)-propyl phenyl sulfoxide
• DTXSID60474541
• 54234-79-6

• Inchi： 1S/C9H12OS/c1-2-8-11(10)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3/t11-/m1/s1
• InChI Key： QVRZWGALJMYTDQ-LLVKDONJSA-N
• SMILES： [S@](C1C=CC=CC=1)(CCC)=O

Computed Properties

• Exact Mass: 168.06096
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07
• LogP: 3.06990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides